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Compound of Interest

Compound Name:
Tetrahydro-2-furanylmethyl 4-

hydroxybenzoate

CAS No.: 4470-04-6

Cat. No.: B2685454

Get Quote

This technical guide provides a detailed analysis of the spectroscopic data for the compound

Tetrahydro-2-furanylmethyl 4-hydroxybenzoate. Designed for researchers, scientists, and

professionals in drug development, this document offers an in-depth interpretation of predicted

Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass Spectrometry (MS) data. The

methodologies and interpretations presented herein are grounded in established principles of

analytical chemistry to ensure scientific integrity and practical applicability.

Introduction
Tetrahydro-2-furanylmethyl 4-hydroxybenzoate is an organic ester with potential

applications in medicinal chemistry and materials science. Its molecular structure combines a

para-substituted aromatic ring with a saturated heterocyclic moiety, making spectroscopic

characterization essential for confirming its identity and purity. In the absence of experimentally

acquired spectra in the public domain, this guide utilizes high-quality predicted data from

reputable computational models. This approach not only provides a robust analytical framework
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for this specific molecule but also serves as a methodological template for the characterization

of novel compounds.

The accurate interpretation of spectroscopic data is paramount in chemical research. It allows

for the unambiguous confirmation of a molecular structure, the identification of functional

groups, and the elucidation of fragmentation pathways. This guide will delve into the predicted

¹H NMR, ¹³C NMR, IR, and MS data for Tetrahydro-2-furanylmethyl 4-hydroxybenzoate,

providing a comprehensive analysis to support research and development activities.

Molecular Structure and Atom Numbering
For clarity in the subsequent spectroscopic analysis, the atoms of Tetrahydro-2-furanylmethyl
4-hydroxybenzoate have been numbered as shown in the diagram below. This numbering

scheme will be used consistently throughout the guide to assign specific signals and

absorptions to their corresponding atoms or functional groups.

Caption: Molecular structure of Tetrahydro-2-furanylmethyl 4-hydroxybenzoate with atom

numbering.

¹H Nuclear Magnetic Resonance (NMR)
Spectroscopy
Proton NMR spectroscopy is a powerful tool for elucidating the connectivity of hydrogen atoms

in a molecule. The predicted ¹H NMR spectrum of Tetrahydro-2-furanylmethyl 4-
hydroxybenzoate provides distinct signals for the aromatic, benzylic, and heterocyclic protons.

Experimental Protocol (Theoretical)
A standard ¹H NMR experiment would be conducted as follows:

Sample Preparation: Dissolve approximately 5-10 mg of the compound in 0.5-0.7 mL of a

deuterated solvent (e.g., CDCl₃ or DMSO-d₆) in a 5 mm NMR tube.

Instrument Setup: Utilize a 400 MHz or higher field NMR spectrometer.

Acquisition: Acquire the spectrum at room temperature with a sufficient number of scans to

achieve a good signal-to-noise ratio. A standard pulse sequence, such as a 30° or 90° pulse,
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would be used.

Processing: The resulting Free Induction Decay (FID) would be Fourier transformed, phase-

corrected, and baseline-corrected. Chemical shifts would be referenced to the residual

solvent peak or an internal standard like tetramethylsilane (TMS).

Sample Preparation NMR Acquisition Data Processing

Dissolve Compound
in Deuterated Solvent

Transfer to
NMR Tube

Place Sample in
Spectrometer Acquire FID Data Fourier Transform Phase and Baseline

Correction
Reference Chemical

Shifts final_spectrumFinal Spectrum

Click to download full resolution via product page

Caption: Workflow for ¹H NMR Spectroscopy.

Predicted ¹H NMR Data
Chemical Shift
(ppm)

Multiplicity Integration Assignment

~7.90 Doublet 2H H2, H3

~6.85 Doublet 2H H4, H5

~5.50 Singlet 1H OH

~4.20 Multiplet 1H H9

~4.10 Doublet of Doublets 1H H8a

~3.95 Doublet of Doublets 1H H8b

~3.80 Multiplet 2H H12

~2.00 Multiplet 2H H10

~1.70 Multiplet 2H H11

Note: Predicted chemical shifts are estimates and may vary depending on the solvent and

concentration.
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Interpretation of the ¹H NMR Spectrum
Aromatic Region: The two doublets at approximately 7.90 ppm and 6.85 ppm are

characteristic of a 1,4-disubstituted benzene ring. The downfield shift of the doublet at ~7.90

ppm is due to the deshielding effect of the adjacent electron-withdrawing ester group,

assigning these signals to the protons ortho to the ester (H2 and H3). The upfield doublet at

~6.85 ppm is assigned to the protons ortho to the hydroxyl group (H4 and H5), which is an

electron-donating group.

Hydroxyl Proton: A broad singlet around 5.50 ppm is predicted for the phenolic hydroxyl

proton. The chemical shift and broadness of this peak can be highly variable and are

dependent on solvent, concentration, and temperature due to hydrogen bonding.

Ester and Tetrahydrofuran Moiety: The signals corresponding to the tetrahydrofuranylmethyl

group are more complex. The proton on the chiral center of the tetrahydrofuran ring (H9) is

expected to appear as a multiplet around 4.20 ppm. The two diastereotopic protons of the

methylene bridge (H8a and H8b) are predicted to be non-equivalent, appearing as two

distinct signals, likely doublet of doublets, around 4.10 and 3.95 ppm due to coupling with

H9. The methylene protons on the tetrahydrofuran ring adjacent to the oxygen (H12) are

deshielded and appear as a multiplet around 3.80 ppm. The remaining methylene protons of

the tetrahydrofuran ring (H10 and H11) are expected to be in the more shielded aliphatic

region, appearing as multiplets around 2.00 and 1.70 ppm.

¹³C Nuclear Magnetic Resonance (NMR)
Spectroscopy
Carbon-13 NMR provides information about the carbon skeleton of a molecule. The predicted

¹³C NMR spectrum of Tetrahydro-2-furanylmethyl 4-hydroxybenzoate will show distinct

signals for each unique carbon atom.

Experimental Protocol (Theoretical)
The experimental protocol for ¹³C NMR is similar to that of ¹H NMR, with the primary difference

being the observation frequency and the use of proton decoupling to simplify the spectrum to a

series of singlets.
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Sample Preparation: As per the ¹H NMR protocol.

Instrument Setup: Tune the NMR spectrometer to the ¹³C frequency (e.g., 100 MHz for a 400

MHz spectrometer).

Acquisition: Acquire the spectrum using a standard pulse sequence with proton decoupling

(e.g., zgpg30). A longer acquisition time and more scans are typically required due to the

lower natural abundance of ¹³C.

Processing: Similar to the ¹H NMR protocol.

Predicted ¹³C NMR Data
Chemical Shift (ppm) Assignment

~166.5 C7 (C=O)

~162.0 C6 (C-OH)

~131.5 C2, C3

~121.5 C1

~115.0 C4, C5

~77.0 C9

~68.0 C12

~67.0 C8

~28.5 C10

~25.5 C11

Note: Predicted chemical shifts are estimates.

Interpretation of the ¹³C NMR Spectrum
Carbonyl and Aromatic Carbons: The most downfield signal at approximately 166.5 ppm is

assigned to the ester carbonyl carbon (C7). The carbon attached to the hydroxyl group (C6)

is also significantly deshielded, appearing around 162.0 ppm. The aromatic carbons show

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 13 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2685454?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


distinct signals: the carbons ortho to the ester (C2 and C3) are predicted around 131.5 ppm,

the quaternary carbon attached to the ester (C1) is at approximately 121.5 ppm, and the

carbons ortho to the hydroxyl group (C4 and C5) are the most shielded aromatic carbons,

appearing around 115.0 ppm.

Aliphatic Carbons: The carbons of the tetrahydrofuranylmethyl group are found in the upfield

region. The chiral carbon of the tetrahydrofuran ring (C9) is predicted around 77.0 ppm. The

methylene carbon of the tetrahydrofuran ring adjacent to the oxygen (C12) is at

approximately 68.0 ppm. The methylene bridge carbon (C8) is predicted around 67.0 ppm.

The remaining two methylene carbons of the tetrahydrofuran ring (C10 and C11) are the

most shielded, with predicted chemical shifts of approximately 28.5 and 25.5 ppm,

respectively.

Infrared (IR) Spectroscopy
Infrared spectroscopy is used to identify the functional groups present in a molecule by

measuring the absorption of infrared radiation.

Experimental Protocol (Theoretical)
Sample Preparation: The sample can be analyzed as a thin film on a salt plate (e.g., NaCl or

KBr) if it is a liquid, or as a KBr pellet or in a Nujol mull if it is a solid. Alternatively, an

Attenuated Total Reflectance (ATR) accessory can be used for direct analysis of a small

amount of the solid or liquid sample.

Acquisition: The IR spectrum is typically recorded over the range of 4000-400 cm⁻¹.

Processing: The resulting spectrum is plotted as transmittance or absorbance versus

wavenumber (cm⁻¹).

Predicted IR Data
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Wavenumber (cm⁻¹) Intensity Assignment

~3350 Strong, Broad O-H stretch (phenolic)

~3050 Medium C-H stretch (aromatic)

~2950-2850 Medium C-H stretch (aliphatic)

~1700 Strong C=O stretch (ester)

~1600, ~1500 Medium C=C stretch (aromatic)

~1250 Strong C-O stretch (ester, aryl-O)

~1100 Strong
C-O stretch (ether,

tetrahydrofuran)

Interpretation of the IR Spectrum
O-H Stretch: A strong, broad absorption band around 3350 cm⁻¹ is indicative of the O-H

stretching vibration of the phenolic hydroxyl group. The broadening is due to hydrogen

bonding.

C-H Stretches: The absorption at ~3050 cm⁻¹ is characteristic of the C-H stretching

vibrations of the aromatic ring. The medium intensity bands in the 2950-2850 cm⁻¹ region

are due to the C-H stretching vibrations of the aliphatic methylene and methine groups of the

tetrahydrofuranylmethyl moiety.

C=O Stretch: A very strong absorption band around 1700 cm⁻¹ is a clear indication of the

C=O stretching vibration of the ester functional group.

C=C Stretches: The absorptions at approximately 1600 cm⁻¹ and 1500 cm⁻¹ are

characteristic of the C=C stretching vibrations within the aromatic ring.

C-O Stretches: The strong absorption around 1250 cm⁻¹ is attributed to the C-O stretching

vibration of the aryl-ester linkage. The strong band at approximately 1100 cm⁻¹ is

characteristic of the C-O-C stretching of the ether linkage within the tetrahydrofuran ring.

Mass Spectrometry (MS)
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Mass spectrometry is an analytical technique that measures the mass-to-charge ratio of ions. It

is used to determine the molecular weight of a compound and to elucidate its structure through

fragmentation analysis.

Experimental Protocol (Theoretical)
Sample Introduction: A dilute solution of the sample is introduced into the mass

spectrometer, typically via direct infusion or coupled with a chromatographic technique like

Gas Chromatography (GC) or Liquid Chromatography (LC).

Ionization: The sample is ionized using an appropriate technique. Electron Ionization (EI) is a

common hard ionization technique that induces significant fragmentation, while softer

ionization techniques like Electrospray Ionization (ESI) or Chemical Ionization (CI) are more

likely to yield the molecular ion peak.

Mass Analysis: The resulting ions are separated based on their mass-to-charge ratio by a

mass analyzer (e.g., quadrupole, time-of-flight).

Detection: The separated ions are detected, and a mass spectrum is generated, which is a

plot of ion intensity versus mass-to-charge ratio (m/z).
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Sample Introduction & Ionization

Mass Analysis

Detection & Spectrum Generation
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Ionize Molecules

Separate Ions by m/z

Detect Ions

Generate Mass Spectrum

final_spectrum

Final Spectrum
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Caption: Workflow for Mass Spectrometry.

Predicted Mass Spectrum Data
The molecular formula of Tetrahydro-2-furanylmethyl 4-hydroxybenzoate is C₁₂H₁₄O₄, with

a molecular weight of 222.24 g/mol .
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m/z Proposed Fragment Ion

222 [M]⁺ (Molecular Ion)

138 [HOC₆H₄CO]⁺

121 [HOC₆H₄]⁺

85 [C₅H₉O]⁺ (Tetrahydrofuranylmethyl cation)

71
[C₄H₇O]⁺ (from fragmentation of the

tetrahydrofuran ring)

Interpretation of the Mass Spectrum
Molecular Ion: The molecular ion peak, [M]⁺, is expected at m/z 222, corresponding to the

molecular weight of the compound. The intensity of this peak will depend on the ionization

method used.

Major Fragmentation Pathways:

Alpha-cleavage: Cleavage of the bond between the ester oxygen and the methylene

bridge would result in the formation of the 4-hydroxybenzoyl cation at m/z 138.

Decarbonylation: The fragment at m/z 138 could further lose a molecule of carbon

monoxide (CO) to form the 4-hydroxyphenyl cation at m/z 121.

Cleavage of the Ester Linkage: Cleavage of the C-O bond of the ester can also lead to the

formation of the tetrahydrofuranylmethyl cation at m/z 85.

Ring Fragmentation: The tetrahydrofuran ring can undergo further fragmentation, leading

to smaller fragments such as the one observed at m/z 71.
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Caption: Proposed Mass Spectrometry Fragmentation Pathway.

Conclusion
This technical guide has provided a comprehensive overview of the predicted spectroscopic

data for Tetrahydro-2-furanylmethyl 4-hydroxybenzoate. The analysis of the predicted ¹H

NMR, ¹³C NMR, IR, and MS spectra allows for a detailed and confident structural elucidation of

the molecule. The presented interpretations are based on fundamental principles of

spectroscopy and provide a solid foundation for researchers working with this compound or

structurally related molecules. While predicted data is a valuable tool, experimental verification

is always recommended as the final step in structural confirmation.

References
For the generation of predicted spectroscopic data, several online tools can be utilized. The

following are examples of such resources:

NMR Prediction

NMRShiftDB: An open-source database of NMR spectra that also offers prediction

services. [Link]
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ACD/Labs NMR Predictor: A commercial software that provides accurate NMR predictions.

[Link]

IR Prediction

NIST Chemistry WebBook: While primarily a database of experimental data, it contains a

wealth of information that can aid in the interpretation of IR spectra. [Link]

ACD/Labs IR Predictor: A tool for predicting IR spectra

MS Prediction

CFM-ID: A tool for the prediction and annotation of mass spectra. [Link]

NIST Chemistry WebBook: Contains a large collection of experimental mass spectra for

comparison. [Link]

To cite this document: BenchChem. [Spectroscopic Characterization of Tetrahydro-2-
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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